Cas no 1068-07-1 (Diethyl 1-octylphosphonate)

• Product Name: Diethyl 1-octylphosphonate
• CAS No: 1068-07-1
• Molecular Formula: C₁₂H₂₇O₃P
• Molecular Weight: 250.31478
• MDL: MFCD00015659
• CID: 83338
• PubChem ID: 70604

Diethyl 1-octylphosphonate Properties

Names and Identifiers

• Diethyl 1-octylphosphonate
• Diethyl 1-octanephosphonate~1-Octylphosphonic acid diethyl ester
• 1-diethoxyphosphoryloctane
• diethyl n-octylphosphonate
• Diethyl octylphosphonate
• EINECS 213-941-9
• O,O-diethyl octylphosphonate
• Octan-phosphonsaeure-(1)-diaethylester
• octyl-phosphonic acid diethyl ester
• Octyl-phosphonsaeure-diaethylester
• AURORA KA-1481
• diethyl 1-octanephosphonate
• 1-[ethoxy(octyl)phosphoryl]oxyethane
• 1-octylphosphonic acid diethyl ester
• octyl-phosphonicaciddiethylester
• Diethyl 1-octylphosphonate, 98+%
• SCHEMBL503890
• NS00023430
• Phosphonic acid, octyl-, diethyl ester
• CS-0132384
• AKOS017343273
• diethyloctylphosphonate
• MFCD00015659
• FT-0624817
• DTXSID3074442
• E81589
• 1068-07-1
• AI3-18569
• BAA06807
• MVDVRXOWIPONFY-UHFFFAOYSA-N

• MDL： MFCD00015659
• InChIKey： MVDVRXOWIPONFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H27O3P/c1-4-7-8-9-10-11-12-16(13,14-5-2)15-6-3/h4-12H2,1-3H3
• SMILES： CCCCCCCCP(=O)(OCC)OCC
• BRN： 1778018

Computed Properties

• Exact Mass: 250.17000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 250.17
• Heavy Atom Count: 16
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 4.61300
• PSA: 45.34000
• Refractive Index: 1.4340
• Boiling Point: 88-89°C 0,1mm
• Flash Point: 88-89°C/0.1mm
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0,953 g/cm3

Diethyl 1-octylphosphonate Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Risk Phrases： 36/38

Diethyl 1-octylphosphonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%